Cas no 87592-41-4 (4-(trans-4-Ethylcyclohexyl)benzoic acid)

4-(trans-4-Ethylcyclohexyl)benzoic acid Properties

Names and Identifiers

• 4-Ethyl Cyclohexyl Benzoic Acid
• 4-(trans-4-ethylcyclohexyl)benzoic acid
• 4-(4-ethylcyclohexyl)benzoic acid
• 4-TRANS-ETHYLCYCLOHEXYL BENZOIC ACID
• 4-((1r,4r)-4-Ethylcyclohexyl)benzoic acid
• 4-(TRANS-4-N-ETHYLCYCLOHEXYL)BENZOIC ACID
• 4-Trans-EthylcyclohexylBenzoicAcid,2PcaC14H20O2
• 4-Trans-EthylcyclohexylBenzoicAcid
• Benzoic acid, 4-(4-ethylcyclohexyl)-, trans-
• KSC495K9T
• 3896AC
• (1r,4r)-4-ethylcyclohexyl benzoate
• SBB059633
• 4-(trans-4-Ethylcyclohexyl)benzoicAcid
• 4-(trans-4-Ethylcyclohexyl)benzoic acid (ACI)
• Benzoic acid, 4-(4-ethylcyclohexyl)-, trans- (9CI)
• SCHEMBL10784907
• DB-006563
• CS-0153905
• F16521
• SY047091
• SCHEMBL8220664
• DTXSID10553239
• 87592-41-4
• 4-((1r,4r)-4-Ethylcyclohexyl)benzoicacid
• DS-16459
• 4-trans-ethylcyclohexyl benzoic acid
• AKOS015838524
• MFCD06658176
• E1253
• DUJHWZDXZFNEKU-UHFFFAOYSA-N
• +Expand

• MDL： MFCD06658176
• InChIKey： DUJHWZDXZFNEKU-HAQNSBGRSA-N
• Inchi： 1S/C15H20O2/c1-2-11-3-5-12(6-4-11)13-7-9-14(10-8-13)15(16)17/h7-12H,2-6H2,1H3,(H,16,17)/t11-,12-
• SMILES： C(C1C=CC([C@@H]2CC[C@@H](CC)CC2)=CC=1)(=O)O

Computed Properties

• Exact Mass: 232.14600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 232.146329876g/mol
• Heavy Atom Count: 17
• Complexity: 246
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 4.06860
• PSA: 37.30000
• Refractive Index: 1.463
• Boiling Point: 370.1℃ at 760 mmHg
• Flash Point: 120°C
• Density: 0.999